Cas no 39751-33-2 (Chloramphenicol 3-O-b-D-Glucuronide)

• Product Name: Chloramphenicol 3-O-b-D-Glucuronide
• CAS No: 39751-33-2
• Molecular Formula: C₁₇H₂₀Cl₂N₂O₁₁
• Molecular Weight: 499.25400
• CID: 924870
• PubChem ID: 83960

Chloramphenicol 3-O-b-D-Glucuronide Properties

Names and Identifiers

• chloramphenicol glucuronide
• Chloramphenicol 3-O-β-D-Glucuronide
• Chloramphenicol 3-O-Beta-D-Glucuronide
• Chloramphenicol 3-O-glucuronide
• beta-D-Glucopyranosiduronic acid, 2-((dichloroacetyl)amino)-3-hydroxy-3-(4-nitrophenyl)propyl, (R-(R*,R*))-
• UNII-5N9C7NNS4Q
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (2R,3R)-2-((2,2-DICHLOROACETYL)AMINO)-3-HYDROXY-3-(4-NITROPHENYL)PROPYL
• Chloramphenicol 3-O-
• 3-O-CP
• SCHEMBL6741051
• CHLORAMPHENICOL GLUCORONIDE
• W-202634
• Chloramphenicol 3-O-b-D-Glucuronide
• 39751-33-2
• DTXSID10960343
• Chloramphenicol Glucuronide; Chloramphenicol 3-O-?-D-Glucuronide
• Chloramphenicol 3-O-?-D-Glucuronide
• A-D-Glucuronide
• CHLORAMPHENICOL 3-O-GLUCORONIDE
• 2-[(2,2-Dichloro-1-hydroxyethylidene)amino]-3-hydroxy-3-(4-nitrophenyl)propyl hexopyranosiduronic acid
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (2R,3R)-2-((DICHLOROACETYL)AMINO)-3-HYDROXY-3-(4-NITROPHENYL)PROPYL
• (2S,3S,4S,5R,6R)-6-[(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Chloramphenicol 3-glucoronide
• 5N9C7NNS4Q
• Chloramphenicol Glucuronide; Chloramphenicol 3-O-ss-D-Glucuronide

• InChIKey： UARPTSDFEIFMJP-PEXHWNMISA-N
• Inchi： InChI=1S/C17H20Cl2N2O11/c18-14(19)15(26)20-8(9(22)6-1-3-7(4-2-6)21(29)30)5-31-17-12(25)10(23)11(24)13(32-17)16(27)28/h1-4,8-14,17,22-25H,5H2,(H,20,26)(H,27,28)/t8-,9-,10+,11+,12-,13+,17-/m1/s1
• SMILES： C1=CC(=CC=C1C(C(COC2C(C(C(C(O2)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 498.04400
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 8
• Monoisotopic Mass: 498.044415
• Heavy Atom Count: 32
• Complexity: 671
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 212

Experimental Properties

• LogP: -0.26040
• PSA: 211.60000
• Refractive Index: 1.651
• Boiling Point: 897.7°C at 760 mmHg
• Melting Point: 170-174°C
• Flash Point: 496.7°C
• Density: 1.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides